Cas no 2680875-58-3 (benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate
• CAS No: 2680875-58-3
• MF: C₁₄H₁₀Cl₂N₂O₄
• MW: 341.146201610565
• CID: 5625257
• PubChem ID: 165941736
• Update Time: 2025-09-27

benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297163
• 2680875-58-3
• benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate

• Inchi： 1S/C14H10Cl2N2O4/c15-10-6-7-11(18(20)21)13(12(10)16)17-14(19)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,19)
• InChI Key： XAZQZRBYCQTHES-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 340.0017622g/mol
• Monoisotopic Mass: 340.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate

Benzyl N-(2,3-Dichloro-6-nitrophenyl)carbamate (CAS 2680875-58-3): A Comprehensive Overview

Benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate (CAS 2680875-58-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This carbamate derivative features a benzyl group attached to a nitrophenyl backbone, which is further substituted with dichloro groups, making it a compound of interest for researchers and industry professionals alike.

The molecular structure of benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate combines several functional groups that contribute to its chemical behavior. The presence of the nitro group at the 6-position and chloro substituents at the 2,3-positions on the phenyl ring creates a highly electron-deficient aromatic system. This electronic configuration influences the compound's reactivity, particularly in nucleophilic aromatic substitution reactions, which are frequently explored in modern organic synthesis methodologies.

Recent trends in chemical research have shown growing interest in nitrophenyl carbamates like CAS 2680875-58-3 due to their potential as intermediates in pharmaceutical development. While not directly therapeutic, these compounds serve as valuable building blocks in the synthesis of more complex molecules. The benzyl carbamate moiety is particularly noteworthy as it offers both stability and selective deprotection possibilities, making it attractive for peptide synthesis and medicinal chemistry applications.

From a physical properties perspective, benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate typically presents as a crystalline solid at room temperature. Its solubility profile shows preference for organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide, while being less soluble in water. This characteristic is particularly important for researchers considering its use in various chemical reactions or formulation processes.

The stability of CAS 2680875-58-3 under different conditions has been a subject of investigation. Preliminary studies suggest that the compound maintains stability at room temperature when protected from light and moisture. However, like many nitroaromatic compounds, it may show sensitivity to strong reducing agents and extreme pH conditions. These stability considerations are crucial for proper storage and handling in laboratory settings.

In the context of current research trends, benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate has emerged as a compound of interest in green chemistry applications. Researchers are exploring its potential as a precursor in catalytic transformations that minimize waste generation. The compound's well-defined reactivity profile makes it suitable for developing more sustainable synthetic routes, aligning with the growing demand for environmentally friendly chemical processes.

The analytical characterization of benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide comprehensive data about the compound's purity and structural integrity, which are essential parameters for research applications. Recent advancements in analytical chemistry have enabled more precise characterization of such specialized compounds.

From a commercial perspective, the availability of CAS 2680875-58-3 has increased in response to growing research demand. Several specialty chemical suppliers now offer this compound with varying levels of purity, catering to different research needs. The pricing and availability often reflect the compound's synthesis complexity and purification requirements, making it a valuable material in the fine chemicals market.

Looking forward, the scientific community anticipates expanded applications for benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate in areas such as materials science and chemical biology. Its unique combination of functional groups makes it a candidate for developing novel materials with specific electronic properties or as a probe in biological studies. These potential applications are driving continued interest in this specialty chemical.

For researchers working with benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate, proper safety protocols should always be observed. While not classified as highly hazardous, standard precautions for handling organic compounds should be followed, including the use of appropriate personal protective equipment and proper ventilation. The compound's material safety data sheet (MSDS) provides detailed handling instructions that should be reviewed prior to use.

The synthesis of CAS 2680875-58-3 typically involves the reaction of 2,3-dichloro-6-nitroaniline with benzyl chloroformate in the presence of a base. Recent literature has described optimized conditions for this transformation, focusing on improved yields and reduced byproduct formation. These methodological advancements contribute to the compound's growing accessibility for research purposes.

In conclusion, benzyl N-(2,3-dichloro-6-nitrophenyl)carbamate represents an important chemical intermediate with diverse potential applications. Its unique structural features and well-characterized properties make it valuable for various research endeavors. As scientific understanding of nitrophenyl carbamates continues to evolve, this compound is likely to maintain its relevance in both academic and industrial chemistry settings.